Benzenemethanaminium, N-(2-hydroxydodecyl)-N,N-dimethyl-, benzoate (salt)
Benzenemethanaminium, N-(2-hydroxydodecyl)-N,N-dimethyl-, benzoate (salt)
Brand Name:
Vulcanchem
CAS No.:
113694-52-3
VCID:
VC0219757
InChI:
InChI=1S/C21H38NO.C7H6O2/c1-4-5-6-7-8-9-10-14-17-21(23)19-22(2,3)18-20-15-12-11-13-16-20;8-7(9)6-4-2-1-3-5-6/h11-13,15-16,21,23H,4-10,14,17-19H2,1-3H3;1-5H,(H,8,9)/q+1;/p-1
SMILES:
CCCCCCCCCCC(C[N+](C)(C)CC1=CC=CC=C1)O.C1=CC=C(C=C1)C(=O)[O-]
Molecular Formula:
C17H23NO7S
Molecular Weight:
441.6 g/mol
Benzenemethanaminium, N-(2-hydroxydodecyl)-N,N-dimethyl-, benzoate (salt)
CAS No.: 113694-52-3
Main Products
VCID: VC0219757
Molecular Formula: C17H23NO7S
Molecular Weight: 441.6 g/mol
| CAS No. | 113694-52-3 |
|---|---|
| Product Name | Benzenemethanaminium, N-(2-hydroxydodecyl)-N,N-dimethyl-, benzoate (salt) |
| Molecular Formula | C17H23NO7S |
| Molecular Weight | 441.6 g/mol |
| IUPAC Name | benzyl-(2-hydroxydodecyl)-dimethylazanium;benzoate |
| Standard InChI | InChI=1S/C21H38NO.C7H6O2/c1-4-5-6-7-8-9-10-14-17-21(23)19-22(2,3)18-20-15-12-11-13-16-20;8-7(9)6-4-2-1-3-5-6/h11-13,15-16,21,23H,4-10,14,17-19H2,1-3H3;1-5H,(H,8,9)/q+1;/p-1 |
| Standard InChIKey | ZAUATMGOLMYDNR-UHFFFAOYSA-M |
| SMILES | CCCCCCCCCCC(C[N+](C)(C)CC1=CC=CC=C1)O.C1=CC=C(C=C1)C(=O)[O-] |
| Canonical SMILES | CCCCCCCCCCC(C[N+](C)(C)CC1=CC=CC=C1)O.C1=CC=C(C=C1)C(=O)[O-] |
| PubChem Compound | 5463769 |
| Last Modified | Nov 11 2021 |
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